Cas no 1111637-68-3 (5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine)

• Product Name: 5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine
• CAS No: 1111637-68-3
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD15529126
• CID: 833360
• PubChem ID: 57856307
• Update Time: 2025-10-24

5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine
• Ethanone, 2-[(3,4-dichlorophenyl)methylamino]-1-[2-(1-pyrrolidinylmethyl)-1-piperidinyl]-
• 1H-Pyrrolo[2,3-b]pyridine, 5-broMo-3-fluoro-
• SCHEMBL1565867
• DTXSID60728137
• FEEYLWOKLCNDQR-UHFFFAOYSA-N
• SB14546
• 1111637-68-3
• AS-51059
• BCP15422
• P11809
• CS-0004493
• AKOS022173808

• MDL： MFCD15529126
• Inchi： 1S/C7H4BrFN2/c8-4-1-5-6(9)3-11-7(5)10-2-4/h1-3H,(H,10,11)
• InChI Key： FEEYLWOKLCNDQR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(=CN2)F

Computed Properties

• Exact Mass: 213.95422
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.861±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine

Introduction to 5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine (CAS No. 1111637-68-3)

5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine, with the chemical formula C₉H₅BrFN₂, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its biological activity and utility in drug development. The presence of both bromo and fluoro substituents enhances its synthetic appeal, making it a valuable intermediate in the construction of more complex molecules.

The CAS number 1111637-68-3 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research papers, patents, and industrial applications. The structural features of 5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine position it as a promising candidate for further derivatization and exploration in various therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolopyridine derivatives in the development of small-molecule drugs. These compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The bromo and fluoro groups in 5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine not only influence its electronic properties but also enhance its binding affinity to biological targets.

In particular, the fluoro substituent has been extensively studied for its ability to modulate metabolic stability and pharmacokinetic profiles of drug candidates. Similarly, the bromo group can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for achieving high efficacy in drug design.

Current research in the field of oncology has demonstrated that pyrrolopyridine derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, studies have shown that certain analogs of 5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine exhibit potent activity against kinases and other targets relevant to tumor growth. The structural flexibility offered by this scaffold allows for the optimization of binding interactions with these targets, leading to the development of novel therapeutic agents.

The synthesis of 5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation steps to introduce the bromo and fluoro substituents. Advances in catalytic methods have further refined these processes, enabling higher yields and purities of the final product.

One notable aspect of working with 5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine is its role as a key intermediate in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with moderate affinity. These fragments can then be linked together or modified to produce lead compounds with enhanced potency and selectivity. The structural features of 5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine make it an ideal building block for such strategies.

The pharmacological potential of this compound is further underscored by its ability to interact with various protein families involved in signal transduction and disease pathways. For example, derivatives of 5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine have shown promise in inhibiting pathways associated with neurodegenerative disorders. The precise tuning of electronic and steric properties through structural modifications allows researchers to fine-tune biological activity for specific therapeutic applications.

In conclusion,5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine (CAS No. 1111637-68-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it a versatile tool for drug discovery and development. As research continues to uncover new biological functions and therapeutic applications for pyrrolopyridine derivatives,5-bromo-3-fluoro-1H-Pyrrolo[2,3-b]pyridine is poised to play a crucial role in shaping the future of medicinal chemistry.